Cas no 1193725-75-5 (4-(8-Chloro-6,11-dihydro-5H-benzo5,6cyclohepta1,2-bpyridin-11-yl)-3-pyridinol 1-Oxide)

• Product Name: 4-(8-Chloro-6,11-dihydro-5H-benzo5,6cyclohepta1,2-bpyridin-11-yl)-3-pyridinol 1-Oxide
• CAS No: 1193725-75-5
• MF: C₁₉H₁₅ClN₂O₂
• MW: 338.787603616714
• CID: 1065228
• PubChem ID: 59156956
• Update Time: 2025-04-20

4-(8-Chloro-6,11-dihydro-5H-benzo5,6cyclohepta1,2-bpyridin-11-yl)-3-pyridinol 1-Oxide Chemical and Physical Properties

Names and Identifiers

• 4-(8-Chloro-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-3-pyridinol 1-Oxide
• DTXSID60731126
• 1193725-75-5
• 4-(13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl)-1-oxidopyridin-1-ium-3-ol
• DB-262624
• 4-(8-Chloro-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-yl)-1-oxo-1lambda~5~-pyridin-3-ol
• Desloratadine hydroxypiperidine N-oxide
• SCHEMBL8958571
• 4-(8-Chloro-6,11-dihydro-5H-benzo5,6cyclohepta1,2-bpyridin-11-yl)-3-pyridinol 1-Oxide

• Inchi： 1S/C19H15ClN2O2/c20-14-5-6-15-13(10-14)4-3-12-2-1-8-21-19(12)18(15)16-7-9-22(24)11-17(16)23/h1-2,5-11,18,23H,3-4H2
• InChI Key： WRJFJPDPTSZYKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1=CC=CN=C1C2C1C=C[N+](=CC=1O)[O-]

Computed Properties

• Exact Mass: 338.0822054g/mol
• Monoisotopic Mass: 338.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines